Cas no 919083-04-8 (2,6-Piperidinedione, 1-[(1Z)-4-phenyl-1-buten-1-yl]-)

• Product Name: 2,6-Piperidinedione, 1-[(1Z)-4-phenyl-1-buten-1-yl]-
• CAS No: 919083-04-8
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 766959
• PubChem ID: 71425790
• Update Time: 2025-04-19

2,6-Piperidinedione, 1-[(1Z)-4-phenyl-1-buten-1-yl]- Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperidinedione, 1-[(1Z)-4-phenyl-1-buten-1-yl]-
• 1-(4-phenylbut-1-enyl)piperidine-2,6-dione
• DTXSID50844572
• 1-(4-Phenylbut-1-en-1-yl)piperidine-2,6-dione
• 919083-04-8

• Inchi： 1S/C15H17NO2/c17-14-10-6-11-15(18)16(14)12-5-4-9-13-7-2-1-3-8-13/h1-3,5,7-8,12H,4,6,9-11H2
• InChI Key： UVRKLSLTULDRLZ-UHFFFAOYSA-N
• SMILES： O=C1CCCC(N1C=CCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 37.4Ų